
Safety and Handling of NH2-PEG5-C2-NH-Boc: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NH2-PEG5-C2-NH-Boc

Cat. No.: B611217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for NH2-
PEG5-C2-NH-Boc, a bifunctional linker commonly utilized in the synthesis of Proteolysis

Targeting Chimeras (PROTACs) and other bioconjugation applications. Adherence to these

guidelines is crucial for ensuring laboratory safety and maintaining the integrity of the

compound.

Chemical and Physical Properties
NH2-PEG5-C2-NH-Boc, also known as tert-Butyl (17-amino-3,6,9,12,15-

pentaoxaheptadecyl)carbamate, is a polyethylene glycol (PEG)-based linker.[1] It features a

terminal primary amine and a Boc-protected amine, separated by a five-unit PEG spacer. This

structure imparts hydrophilicity, which can enhance the solubility and pharmacokinetic

properties of the resulting conjugates.

Table 1: Physicochemical Properties of NH2-PEG5-C2-NH-Boc
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Property Value Source

CAS Number 189209-27-6 [1][2]

Molecular Formula C17H36N2O7 [1][2]

Molecular Weight 380.48 g/mol [2]

Purity ≥95% or ≥97.0% [1][2]

Appearance
Varies; can be a viscous liquid

or solid
[3] (for a similar compound)

Solubility
Soluble in organic solvents

such as DMSO and DMF
[4] (for a similar compound)

Hazard Identification and Safety Precautions
While specific hazard classification under Regulation (EC) No. 1272/2008 may not be available

for NH2-PEG5-C2-NH-Boc itself, related compounds are often not classified as hazardous.[5]

However, as with any chemical reagent, it is prudent to handle it with care. The chemical,

physical, and toxicological properties have not been thoroughly investigated.[5]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling the compound:

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye Protection Safety glasses or goggles
Should provide a complete

seal around the eyes.[6]

Hand Protection Chemically resistant gloves
Nitrile gloves are commonly

recommended.[6]

Body Protection Laboratory coat
Should be fully buttoned to

protect from spills.[6]

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling

the solid powder form to avoid

inhalation.[6]

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[7]

First Aid Measures
In the event of exposure, the following first aid measures should be taken. These are general

recommendations for laboratory chemicals and similar compounds.

Table 3: First Aid Measures

Scenario Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[5][7]

Skin Contact
Wash the affected area thoroughly with soap

and plenty of water.[5][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[5]

[7]
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Handling and Storage
Proper handling and storage are critical to prevent the degradation of NH2-PEG5-C2-NH-Boc
and ensure its performance in experimental applications.

Stability Considerations
The stability of the molecule is primarily influenced by its two functional ends: the Boc-protected

amine and the PEG chain.

Boc Group: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group.[3] It is

readily cleaved under acidic conditions. Care should be taken to avoid acidic environments

during storage and handling unless deprotection is intended. The Boc group is generally

stable under neutral and basic conditions.[3]

PEG Chain: The polyethylene glycol chain is hygroscopic, meaning it can absorb moisture

from the air.[3] The ether linkages in the PEG backbone can also be susceptible to oxidation,

particularly in the presence of metal ions, oxygen, and light.[4]

Recommended Storage Conditions
To maintain the integrity of the compound, the following storage conditions are recommended:

Table 4: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes

Pure (Neat) -20°C Up to 3 years

Store in a tightly

sealed container

under an inert

atmosphere (e.g.,

argon or nitrogen) to

minimize oxidation

and moisture

exposure. Protect

from light.[1][3][4]

4°C Up to 2 years

For shorter-term

storage, refrigeration

is acceptable. Ensure

the container is well-

sealed.[3]

In Solvent -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Use freshly

opened, anhydrous

solvents like DMSO.

[3]

-20°C Up to 1 month

Suitable for working

solutions that will be

used in the near

future.[3]

Experimental Protocols
General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of NH2-PEG5-C2-
NH-Boc in a laboratory setting.
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Preparation

Handling

Post-Handling

Don Personal Protective
Equipment (PPE)

Work in a well-ventilated
area (fume hood)

Allow compound to reach
room temperature before opening

Weigh the required amount

Dissolve in an appropriate
anahydrous solvent (e.g., DMSO)

Store remaining compound
under recommended conditions

Dispose of waste according
to institutional guidelines

Clean work area

 

Spill Response

Evacuate the immediate area
if necessary

Alert supervisor and
lab personnel

Contain the spill with an
inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material into
a labeled chemical waste container

Clean the spill area
thoroughly

Dispose of waste through
institutional hazardous waste program
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BOC-NH-PEG5-NH2 | CAS:189209-27-6 | Biopharma PEG [biochempeg.com]

2. NH2-PEG5-C2-NH-Boc - MedChem Express [bioscience.co.uk]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. biochempeg.com [biochempeg.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Safety and Handling of NH2-PEG5-C2-NH-Boc: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611217#safety-and-handling-of-nh2-peg5-c2-nh-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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